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Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676

An In-Depth Technical Guide to 3-Ethyl-4-
methylhexane

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the branched alkane 3-Ethyl-
4-methylhexane, including its chemical structure, nomenclature, physicochemical properties,
and representative synthetic approaches.

IUPAC Name and Structural Formula

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 3-
Ethyl-4-methylhexane.[1][2] This name is derived following systematic nomenclature rules:

o Parent Chain: The longest continuous chain of carbon atoms is six, designating "hexane" as
the parent alkane.[3]

e Substituents: An ethyl group (-CH2CH3) is located on the third carbon, and a methyl group (-
CHB3) is on the fourth carbon.[3]

e Numbering: The carbon chain is numbered to assign the lowest possible locants to the
substituents. Numbering from either direction results in the locant set (3,4). In such cases,
the substituent that comes first alphabetically (Ethyl) is given the lower number.[4]
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The chemical structure and formulas are as follows:

Molecular Formula: C9H20[2][5]
Structural Formula:
SMILES: CCC(C)C(CC)CCI1][5]

InChiKey: OKCRKWVABWILDR-UHFFFAOYSA-N[1][2][5]

The logical relationship between the IUPAC name components and the final structure is

illustrated in the diagram below.

Nomenclature Components

(6-Carbon Parent Chain) (-CH2CH3 at C3)

(-CH3 at C4)

Hexane 3-Ethyl Group G-Methyl Group)

I[UPAC Name:

3-Ethyl-4-methylhexane

Final Structure:
C9H20

Logical Construction of 3-Ethyl-4-methylhexane

Click to download full resolution via product page

Diagram illustrating the derivation of the 3-Ethyl-4-methylhexane structure from its IUPAC
name.
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Physicochemical Data

The known physical and chemical properties of 3-Ethyl-4-methylhexane are summarized in

the table below. This data is critical for applications in chemical synthesis, purification, and

materials science.

Property Value Reference

Identifier

CAS Number 3074-77-9 [2]

PubChem CID 18314 [1]

Molecular Properties

Molecular Weight 128.25 g/mol [1]

Exact Mass 128.15700 Da

Physical Properties

Boiling Point 140.1 °C at 760 mmHg

Melting Point -112.99 °C (Predicted) [6]

Density 0.721 g/lcm3

Flash Point 59.3°C

Index of Refraction 1.405

Partition Coefficient

LogP (XLogP3) 4.5 [1]

Spectroscopic Data

GOMS Data available in NIST 2]
database

IR Spectra Data available [1112]

Experimental Protocols: Synthesis
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Specific, detailed experimental protocols for the synthesis of 3-Ethyl-4-methylhexane are not
commonly published, as it is not a compound of major industrial or pharmaceutical significance.
However, its structure is accessible through established organometallic coupling reactions used
for the general synthesis of branched alkanes.

A representative synthetic strategy would involve a Grignard reaction, a robust method for
forming carbon-carbon bonds.

General Methodology: Grignard Synthesis

o Grignard Reagent Formation: A secondary alkyl halide, such as 2-bromobutane, is reacted
with magnesium metal in an anhydrous ether solvent (e.g., diethyl ether or THF) to form the
Grignard reagent, sec-butylmagnesium bromide.

o CH3CH(Br)CH2CH3 + Mg -> CH3CH(MgBr)CH2CH3

» Nucleophilic Addition: The Grignard reagent is then reacted with a suitable ketone, such as
3-pentanone. The sec-butyl group acts as a nucleophile, attacking the electrophilic carbonyl
carbon. This is followed by an acidic workup to protonate the resulting alkoxide.

o Step 1: CH3CH2C(=0)CH2CH3 + CH3CH(MgBr)CH2CH3 ->
(CH3CH2)2C(OMgBr)CH(CH3)CH2CH3

o Step 2: (CH3CH2)2C(OMgBr)CH(CH3)CH2CH3 + H30+ ->
(CH3CH2)2C(OH)CH(CH3)CH2CH3 + H20 + Mg(Br)(OH)

o This yields the tertiary alcohol, 3-ethyl-4-methylhexan-3-ol.

o Deoxygenation: The final step is the removal of the hydroxyl group to yield the target alkane.
This can be achieved through a two-step process:

o a. Conversion to a Halide: The alcohol is converted to an alkyl halide (e.g., a bromide)
using an agent like PBr3 or HBr.

o b. Reductive Dehalogenation: The resulting alkyl halide is reduced to the alkane using a
reducing agent such as lithium aluminum hydride (LiAIH4) or through catalytic
hydrogenation.
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Alternative methods for synthesizing branched alkanes include the Corey-House synthesis,
which involves the coupling of an alkyl halide with a lithium dialkylcuprate, offering a different
route to construct the desired carbon skeleton.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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